6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine

Specification

• Molecular Formula: C23H27N7O2
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 6-[[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl]-2-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine
• Standard InChI: InChI=1S/C23H27N7O2/c1-16-4-2-3-5-18(16)25-23-27-21(26-22(24)28-23)14-30-10-8-29(9-11-30)13-17-6-7-19-20(12-17)32-15-31-19/h2-7,12H,8-11,13-15H2,1H3,(H3,24,25,26,27,28)
• Standard InChI Key: BZDPAWXWZLWUBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=NC(=N2)N)CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5

Introduction

Structural Features

• Triazine Core: The triazine ring is a six-membered heterocyclic ring containing three nitrogen atoms. It is a common scaffold in medicinal chemistry due to its ability to interact with biological targets.

• Piperazine Ring: Piperazine is known for its diverse biological activities, including central nervous system effects. It is often used in pharmaceuticals for its ability to bind to various receptors.

• Benzodioxole Moiety: This group is associated with compounds that exhibit pharmacological activities, often contributing to the compound's stability and bioavailability.

• 2-Methylphenyl Group: This aromatic substitution can influence the compound's solubility and biological activity.

Synthesis and Chemical Reactivity

The synthesis of similar triazine-based compounds typically involves multi-step organic reactions. Common methods include nucleophilic substitution reactions and condensation reactions. The specific synthesis of 6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine would likely require careful optimization of reaction conditions to maximize yield and purity.

Potential Biological Activities

Compounds with similar structures have been studied for their roles in inhibiting certain enzymes involved in metabolic pathways. They may also interact with kinases and receptors critical for cellular signaling, suggesting potential therapeutic effects against conditions like cancer and neurological disorders.

Comparison with Similar Compounds

Compound Name	Structural Differences	Unique Features
6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine	Methoxy group on the phenyl ring	Enhanced solubility due to methoxy group
6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(3-chloro-4-methylphenyl)-1,3,5-triazine-2,4-diamine	Chloro and methyl substitutions on the phenyl ring	Potential for different biological activity due to chlorination
6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine	Methyl group on the phenyl ring	May exhibit different reactivity patterns

Research Findings and Future Directions

While specific research findings on 6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine are not available, studies on similar compounds suggest potential therapeutic applications. Further research is needed to elucidate its mechanism of action and to explore its interactions with biological targets.